Cas no 2228088-45-5 (2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid)

• Product Name: 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid
• CAS No: 2228088-45-5
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• CID: 5900872
• PubChem ID: 165676793
• Update Time: 2025-06-08

2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid
• EN300-1898733
• 2228088-45-5
• 2-amino-3-(4-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)propanoic acid

• Inchi： 1S/C14H19ClN2O4/c1-14(2,3)21-13(20)17-9-5-4-8(10(15)7-9)6-11(16)12(18)19/h4-5,7,11H,6,16H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： XGDMTANNTWCZCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C(=O)O)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.1033348g/mol
• Monoisotopic Mass: 314.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid

Comprehensive Overview of 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid (CAS No. 2228088-45-5)

2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid (CAS No. 2228088-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a protected amino acid derivative, plays a crucial role in peptide synthesis and drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a chlorophenyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in targeted therapies and precision medicine.

The Boc-protected amino acid segment of this compound is particularly noteworthy. The Boc group is widely used in organic chemistry to protect amines during multi-step synthesis, ensuring selective reactions without unwanted side effects. This attribute is critical in the development of peptide-based drugs, which are a growing focus in treatments for conditions like cancer, metabolic disorders, and autoimmune diseases. The presence of the chlorophenyl group further enhances the compound's utility, as it can influence the pharmacokinetics and binding affinity of resulting drug candidates.

In recent years, the demand for custom synthetic intermediates like 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques rely heavily on structurally diverse building blocks to accelerate drug discovery. The compound's CAS No. 2228088-45-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and bioconjugation strategies.

Another area of interest is the compound's role in proteomics research. Scientists are exploring its use in labeling and modifying proteins to study their function and interactions. This aligns with the broader trend of chemical biology, where small molecules are employed to probe biological systems. The chlorophenyl-propanoic acid backbone of this compound offers a versatile scaffold for further functionalization, making it a favorite among researchers designing enzyme inhibitors or receptor modulators.

From a synthetic perspective, the compound's stability and solubility properties are often discussed in forums and publications. Its Boc-protected amine ensures compatibility with a wide range of reaction conditions, while the carboxylic acid functionality allows for easy conjugation to other molecules. These features are particularly valuable in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. As the pharmaceutical industry shifts toward personalized therapies, compounds like 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid are becoming indispensable tools.

Environmental and regulatory considerations also play a role in the compound's popularity. Unlike some traditional reagents, it is designed to minimize hazardous byproducts, aligning with the principles of green chemistry. This aspect is increasingly important as labs and manufacturers adopt sustainable practices. The compound's CAS No. 2228088-45-5 is often cited in safety data sheets, emphasizing its compliance with modern laboratory standards.

Looking ahead, the versatility of 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid ensures its continued relevance. Whether in drug discovery, biomaterials engineering, or diagnostic reagent development, its unique properties offer endless possibilities. As researchers uncover new applications, this compound is poised to remain a cornerstone of innovative scientific endeavors.